3-{[(4-methoxy-3-nitrophenyl)sulfonyl]amino}benzoic acid

• IUPAC Name: 3-[(4-methoxy-3-nitrophenyl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C14H12N2O7S/c1-23-13-6-5-11(8-12(13)16(19)20)24(21,22)15-10-4-2-3-9(7-10)14(17)18/h2-8,15H,1H3,(H,17,18)
• InChI Key: BMNUNVGLLCJZAW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C14H12N2O7S
• Molecular Weight: 352.32 g/mol

Description

3-{[(4-methoxy-3-nitrophenyl)sulfonyl]amino}benzoic acid, also known as MNBA, is a chemical compound used in scientific research for its unique properties. MNBA is a sulfonamide derivative that has been widely studied for its biochemical and physiological effects.

Mechanism of Action

3-{[(4-methoxy-3-nitrophenyl)sulfonyl]amino}benzoic acid inhibits carbonic anhydrase by binding to the active site of the enzyme. The sulfonamide group of this compound interacts with the zinc ion in the active site, preventing the enzyme from functioning properly. This inhibition leads to a decrease in the production of bicarbonate ions, which are important in many physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its inhibition of carbonic anhydrase, this compound has been shown to have anti-inflammatory and antitumor properties. This compound has also been shown to inhibit the activity of other enzymes, such as urease and β-lactamase.

Advantages and Limitations for Lab Experiments

3-{[(4-methoxy-3-nitrophenyl)sulfonyl]amino}benzoic acid has several advantages for use in lab experiments. It is a small molecule that can easily penetrate cell membranes, making it useful for studying intracellular processes. This compound is also stable under a wide range of conditions, making it a useful tool for studying enzyme kinetics. However, this compound has some limitations, including its potential toxicity and the need for specialized equipment to measure its activity.

Future Directions

There are several potential future directions for research on 3-{[(4-methoxy-3-nitrophenyl)sulfonyl]amino}benzoic acid. One area of interest is the development of this compound derivatives with improved potency and selectivity for carbonic anhydrase inhibition. Another area of interest is the study of the anti-inflammatory and antitumor properties of this compound, which may have therapeutic applications in the treatment of cancer and other diseases. Additionally, this compound may be useful in the study of other enzymes and physiological processes, leading to a better understanding of how these processes work and how they can be targeted for therapeutic purposes.
Conclusion:
This compound is a sulfonamide derivative that has been widely studied for its unique properties. It inhibits carbonic anhydrase and has potential therapeutic applications in the treatment of glaucoma, epilepsy, and other neurological disorders. This compound also has anti-inflammatory and antitumor properties and has been shown to inhibit the activity of other enzymes. While this compound has some limitations, it is a useful tool for studying enzyme kinetics and intracellular processes. There are several potential future directions for research on this compound, including the development of new derivatives and the study of its anti-inflammatory and antitumor properties.

Scientific Research Applications

3-{[(4-methoxy-3-nitrophenyl)sulfonyl]amino}benzoic acid has been used in various scientific research applications, including the development of new drugs and the study of enzyme inhibition. This compound has been shown to inhibit the activity of carbonic anhydrase, an enzyme that is involved in many physiological processes. This inhibition has potential therapeutic applications in the treatment of glaucoma, epilepsy, and other neurological disorders.